Cas no 1820586-96-6 (6-ethyl-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-imine hydrobromide)

• Product Name: 6-ethyl-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-imine hydrobromide
• CAS No: 1820586-96-6
• MDL: MFCD26940482
• CID: 4618868
• PubChem ID: 71778906
• Update Time: 2025-10-29

6-ethyl-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-imine hydrobromide Chemical and Physical Properties

Names and Identifiers

• 6-ethyl-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-imine hydrobromide

• MDL： MFCD26940482

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on 6-ethyl-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-imine hydrobromide

Comprehensive Overview of 6-ethyl-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-imine hydrobromide (CAS No. 1820586-96-6)

The compound 6-ethyl-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-imine hydrobromide (CAS No. 1820586-96-6) is a specialized organic molecule with a unique structural framework. Its benzothiazole core, combined with an ethyl and propargyl substitution pattern, makes it a subject of interest in pharmaceutical and agrochemical research. The hydrobromide salt form enhances its solubility and stability, which is critical for formulation development. Researchers are increasingly exploring its potential in drug discovery, particularly in targeting neurological and inflammatory pathways, aligning with the growing demand for novel therapeutic agents.

In recent years, the scientific community has shown heightened interest in benzothiazole derivatives due to their diverse biological activities. The 6-ethyl-3-(prop-2-yn-1-yl) moiety in this compound introduces a propargyl group, which is often associated with click chemistry applications—a trending topic in synthetic organic chemistry. This feature enables modular functionalization, making it valuable for bioconjugation and probe design. Such properties are highly sought after in diagnostics and targeted drug delivery systems, addressing current challenges in precision medicine.

The hydrobromide salt of this compound also offers advantages in crystallography and X-ray diffraction studies, as it forms well-defined crystals suitable for structural analysis. This is particularly relevant given the rising use of computational tools like molecular docking and AI-driven drug design, where accurate 3D structures are essential. The compound’s CAS No. 1820586-96-6 serves as a unique identifier in databases like PubChem and Reaxys, facilitating seamless integration into cheminformatics workflows.

From an industrial perspective, the scalability of synthesizing 6-ethyl-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-imine hydrobromide is under investigation. Green chemistry principles are being applied to optimize its production, reducing waste and energy consumption—a priority in sustainable manufacturing. This aligns with global trends toward environmentally friendly synthesis and regulatory pressures to minimize hazardous byproducts.

Furthermore, the compound’s potential applications extend to material science, where its conjugated system could contribute to the development of organic semiconductors or fluorescent probes. With the surge in demand for optoelectronic materials, researchers are evaluating its photophysical properties, such as absorption and emission spectra, to assess its suitability for OLEDs or sensors.

In summary, 6-ethyl-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-imine hydrobromide (CAS No. 1820586-96-6) represents a versatile compound with multidisciplinary relevance. Its structural features and functional groups open doors to innovations in pharmaceuticals, agrochemicals, and advanced materials, making it a compelling subject for ongoing research and development.